Cas no 1667723-82-1 (N'-(1E)-1-phenylethylidenebenzenesulfonohydrazide)

• Product Name: N'-(1E)-1-phenylethylidenebenzenesulfonohydrazide
• CAS No: 1667723-82-1
• MF: C₁₄H₁₄N₂O₂S
• MW: 274.338161945343
• CID: 6279114
• PubChem ID: 9569840
• Update Time: 2025-05-23

N'-(1E)-1-phenylethylidenebenzenesulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1E)-1-phenylethylidenebenzenesulfonohydrazide
• F0777-1626
• SR-01000358510-1
• N'-[(E)-1-PHENYLETHYLIDENE]BENZENESULFONOHYDRAZIDE
• N'-(1-phenylethylidene)benzenesulfonohydrazide
• N-[(E)-1-phenylethylideneamino]benzenesulfonamide
• 1667723-82-1
• AG-205/06490006
• NSC-622084
• 56975-77-0
• NSC622084
• SCHEMBL6634232
• Z49626702
• SMR000273588
• CHEMBL1998701
• SR-01000358510
• (E)-N'-(1-phenylethylidene)benzenesulfonohydrazide
• MLS000714108
• AKOS000599121

• Inchi： 1S/C14H14N2O2S/c1-12(13-8-4-2-5-9-13)15-16-19(17,18)14-10-6-3-7-11-14/h2-11,16H,1H3/b15-12+
• InChI Key： WXWKWIKTRTXOIW-NTCAYCPXSA-N
• SMILES： S(C1C=CC=CC=1)(N/N=C(\C)/C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 274.07759887g/mol
• Monoisotopic Mass: 274.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N'-(1E)-1-phenylethylidenebenzenesulfonohydrazide

N'-(1E)-1-phenylethylidenebenzenesulfonohydrazide: A Comprehensive Overview

The compound N'-(1E)-1-phenylethylidenebenzenesulfonohydrazide (CAS No. 1667723-82-1) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound, characterized by its unique structure and functional groups, has garnered attention in recent years due to its versatile properties and promising research outcomes. In this article, we will delve into the structural features, synthesis methods, applications, and the latest advancements related to this compound.

N'-(1E)-1-phenylethylidenebenzenesulfonohydrazide is an organic compound that combines a benzenesulfonamide group with a hydrazide moiety. The presence of the phenylethylidene group introduces additional complexity to its structure, making it a valuable molecule for exploring chemical reactivity and biological interactions. Recent studies have highlighted its role in catalytic processes, drug delivery systems, and material science applications.

The synthesis of N'-(1E)-1-phenylethylidenebenzenesulfonohydrazide involves a series of well-defined chemical reactions that ensure high purity and structural integrity. Researchers have optimized the synthesis pathway by employing advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only enhance the yield but also minimize the environmental footprint of the production process.

One of the most intriguing aspects of this compound is its ability to act as a versatile building block in organic synthesis. Its functional groups allow for easy modification, enabling the creation of derivatives with tailored properties. For instance, the sulfonamide group can be substituted with other functional groups to create materials with enhanced thermal stability or improved solubility.

Recent advancements in materials science have leveraged N'-(1E)-1-phenylethylidenebenzenesulfonohydrazide for developing novel polymers and hybrid materials. Its ability to form stable networks through hydrogen bonding has made it a valuable component in creating high-performance polymers for use in electronics and biotechnology.

In the field of pharmacology, N'-(1E)-1-phenylethylidenebenzenesulfonohydrazide has shown potential as a drug delivery vehicle. Its biocompatibility and controlled degradation properties make it an ideal candidate for targeted drug delivery systems. Researchers have demonstrated its effectiveness in encapsulating hydrophobic drugs, enhancing their bioavailability while minimizing side effects.

The application of N'-(1E)-1-phenylethylidenebenzenesulfonohydrazide extends beyond traditional chemistry into emerging areas such as green chemistry and sustainable manufacturing. By utilizing renewable resources and eco-friendly synthesis methods, this compound contributes to the development of environmentally friendly chemical processes.

In conclusion, N'-(1E)-1-phenylethylidenebenzenesulfonohydrazide (CAS No. 1667723-82-1) is a multifaceted compound with vast potential across diverse scientific disciplines. Its unique structure, coupled with cutting-edge research advancements, positions it as a key player in future innovations within chemistry, materials science, and pharmacology.